Cas no 1559283-80-5 (3,4-Dimethylcyclohexyl chloroformate)

• Product Name: 3,4-Dimethylcyclohexyl chloroformate
• CAS No: 1559283-80-5
• MF: C₉H₁₅ClO₂
• MW: 190.667202234268
• CID: 5739158
• PubChem ID: 81646546
• Update Time: 2023-11-10

3,4-Dimethylcyclohexyl chloroformate Chemical and Physical Properties

Names and Identifiers

• EN300-1613019
• 3,4-dimethylcyclohexylchloroformate
• 1559283-80-5
• AKOS020226279
• 3,4-dimethylcyclohexyl chloroformate
• Carbonochloridic acid, 3,4-dimethylcyclohexyl ester
• 3,4-Dimethylcyclohexyl chloroformate

• Inchi： 1S/C9H15ClO2/c1-6-3-4-8(5-7(6)2)12-9(10)11/h6-8H,3-5H2,1-2H3
• InChI Key： FRTXPIBAOLUKNY-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1CCC(C)C(C)C1

Computed Properties

• Exact Mass: 190.0760574g/mol
• Monoisotopic Mass: 190.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 221.7±7.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Organic carbonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives